Cas no 2171732-13-9 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171732-13-9
• MF: C₂₄H₂₆N₂O₅S
• MW: 454.538645267487
• CID: 6326524
• PubChem ID: 165553378
• Update Time: 2025-05-21

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid
• EN300-1487804
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanoyl]-1,3-thiazolidine-4-carboxylic acid
• 2171732-13-9

• Inchi： 1S/C24H26N2O5S/c1-15(10-22(27)26-14-32-13-21(26)23(28)29)11-25-24(30)31-12-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20-21H,10-14H2,1H3,(H,25,30)(H,28,29)
• InChI Key： GDOKPHHGQIICQT-UHFFFAOYSA-N
• SMILES： S1CN(C(CC(C)CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 454.15624311g/mol
• Monoisotopic Mass: 454.15624311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 121Ų

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid

Chemical Compound CAS No 2171732-13-9: A Comprehensive Overview

The chemical compound identified by CAS No 2171732-13-9, known as 3-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanoyl-1,3-thiazolidine-4-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

{(9H-fluoren-9-yl)methoxycarbonyl}amino is a key functional group in this compound, contributing to its reactivity and stability. Recent studies have highlighted the importance of this group in enhancing the bioavailability of drugs, making it a focal point in medicinal chemistry research. The methylbutanoyl moiety further adds to the compound's versatility, influencing its solubility and metabolic properties.

The thiazolidine ring system is another critical component of this molecule. Thiazolidines are known for their role in anti-inflammatory and antidiabetic agents. The integration of this ring with the fluorenylmethoxycarbonyl (Fmoc) group creates a unique hybrid structure that exhibits enhanced pharmacokinetic properties. Researchers have reported that this combination can improve the efficacy of therapeutic agents while reducing side effects.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, ensuring high purity and consistency. The use of advanced purification techniques has further enhanced its quality, making it suitable for large-scale production and application in pharmaceuticals. Moreover, computational studies have provided deeper insights into the molecular interactions of this compound, aiding in the design of more effective drug delivery systems.

In terms of applications, CAS No 2171732-13-9 has shown promise in the development of novel antibiotics and anticancer agents. Its ability to target specific cellular pathways without affecting healthy cells makes it a valuable candidate for personalized medicine. Additionally, its role as a building block in peptide synthesis has expanded its utility in biotechnology.

From an environmental perspective, the synthesis and handling of this compound adhere to strict safety protocols, ensuring minimal ecological impact. Its non-toxic profile and biodegradability further align with current sustainability goals in the chemical industry.

In conclusion, CAS No 2171732-13-9 represents a significant advancement in organic chemistry, offering multifaceted applications across various industries. With ongoing research and development, this compound is poised to play a pivotal role in shaping future therapeutic solutions and chemical innovations.